Cas no 1214376-63-2 (4-(Pyridin-3-yl)-2-(trifluoromethyl)benzonitrile)

• Product Name: 4-(Pyridin-3-yl)-2-(trifluoromethyl)benzonitrile
• CAS No: 1214376-63-2
• MF: C₁₃H₇F₃N₂
• MW: 248.203293085098
• CID: 4984968
• Update Time: 2025-05-28

4-(Pyridin-3-yl)-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-3-yl)-2-(trifluoromethyl)benzonitrile

• Inchi： 1S/C13H7F3N2/c14-13(15,16)12-6-9(3-4-10(12)7-17)11-2-1-5-18-8-11/h1-6,8H
• InChI Key： IVCMAPXTPFJPON-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C2C=NC=CC=2)C=1)(F)F

Computed Properties

• Exact Mass: 248.056
• Monoisotopic Mass: 248.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(Pyridin-3-yl)-2-(trifluoromethyl)benzonitrile

Comprehensive Overview of 4-(Pyridin-3-yl)-2-(trifluoromethyl)benzonitrile (CAS No. 1214376-63-2)

4-(Pyridin-3-yl)-2-(trifluoromethyl)benzonitrile (CAS No. 1214376-63-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine ring with a benzonitrile core, further modified by a trifluoromethyl group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or ligand in catalytic systems, aligning with current trends in targeted therapy and green chemistry.

In recent years, the demand for fluorinated compounds like 4-(Pyridin-3-yl)-2-(trifluoromethyl)benzonitrile has surged, driven by their enhanced metabolic stability and bioavailability—a hot topic in medicinal chemistry. The compound’s CAS No. 1214376-63-2 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in high-throughput screening and fragment-based drug design. Its nitrile functionality also opens avenues for click chemistry, a trending methodology in bioconjugation and polymer science.

From a synthetic perspective, 4-(Pyridin-3-yl)-2-(trifluoromethyl)benzonitrile exemplifies the growing importance of heterocyclic frameworks in modern organic synthesis. Its pyridine moiety is a key pharmacophore in FDA-approved drugs, while the trifluoromethyl group enhances lipophilicity—a property highly sought after in CNS drug development. These attributes make it a compelling subject for studies on structure-activity relationships (SAR) and molecular docking simulations.

Environmental and regulatory considerations further highlight the compound’s significance. Unlike traditional halogenated solvents, 4-(Pyridin-3-yl)-2-(trifluoromethyl)benzonitrile aligns with the industry’s shift toward sustainable chemistry. Its potential applications in photovoltaic materials and OLEDs are also under exploration, addressing the global push for renewable energy technologies. Researchers often query its synthetic protocols and safety data, underscoring the need for detailed technical documentation.

In conclusion, 4-(Pyridin-3-yl)-2-(trifluoromethyl)benzonitrile (CAS No. 1214376-63-2) represents a convergence of cutting-edge research interests, from drug discovery to advanced materials. Its multifaceted utility ensures continued relevance in scientific literature and industrial applications, making it a compound worth monitoring in evolving R&D landscapes.